Cas no 1314966-03-4 (2-fluoro-5-methylbenzene-1-carbothioamide)

• Product Name: 2-fluoro-5-methylbenzene-1-carbothioamide
• CAS No: 1314966-03-4
• MF: C₈H₈FNS
• MW: 169.219223976135
• CID: 5694676
• PubChem ID: 46779086
• Update Time: 2023-11-24

2-fluoro-5-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• AKOS006329048
• 1314966-03-4
• 2-FLUORO-5-METHYL-THIOBENZAMIDE
• 2-fluoro-5-methylbenzene-1-carbothioamide
• EN300-1599586
• Benzenecarbothioamide, 2-fluoro-5-methyl-

• Inchi： 1S/C8H8FNS/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： XKSXMDQFQZXGRX-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C=CC(C)=C1)F)N

Computed Properties

• Exact Mass: 169.03614860g/mol
• Monoisotopic Mass: 169.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 273.6±50.0 °C(Predicted)
• pka: 12.13±0.29(Predicted)